Cas no 2229437-41-4 (2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid)

• Product Name: 2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid
• CAS No: 2229437-41-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5767446
• PubChem ID: 165682112
• Update Time: 2025-10-28

2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229437-41-4
• EN300-1804074
• 2-hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid
• 2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid

• Inchi： 1S/C11H20O3/c1-9(2)7(10(9,3)4)6-11(5,14)8(12)13/h7,14H,6H2,1-5H3,(H,12,13)
• InChI Key： ONUKDBSMFBHRRK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid

Introduction to 2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid (CAS No. 2229437-41-4)

2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid, identified by the CAS number 2229437-41-4, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a hydroxyl group and a highly substituted cyclopropyl moiety. The presence of these functional groups imparts distinct chemical properties that make it of significant interest for various applications, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of 2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid consists of a propanoic acid backbone modified with a hydroxyl group at the second carbon and a 2,2,3,3-tetramethylcyclopropyl substituent at the third carbon. This configuration results in a highly stable and rigid framework due to the strained cyclopropyl ring, which is further reinforced by the methyl groups attached to it. Such structural rigidity often enhances the binding affinity of the molecule to biological targets, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in leveraging structurally complex molecules like 2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid for the development of innovative pharmaceuticals. The compound's unique chemical properties have made it a subject of extensive research in medicinal chemistry. For instance, its ability to interact with biological macromolecules in a specific manner has been explored in the context of enzyme inhibition and receptor binding studies. These interactions are critical for understanding how small molecules can modulate biological pathways and potentially treat diseases.

One of the most compelling aspects of 2-Hydroxy-2-methyl-3-(2,2,3,3-tetramethylcyclopropyl)propanoic acid is its potential as a building block for more complex pharmacophores. The combination of hydroxyl and tetramethylcyclopropyl groups provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. This flexibility has been exploited in the synthesis of analogs that exhibit enhanced bioactivity or improved pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates during the early stages of development.

The synthesis of CAS No. 2229437-41-4 involves multi-step organic reactions that highlight the challenges and opportunities in modern synthetic chemistry. The introduction of the tetramethylcyclopropyl group requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. These advancements are particularly relevant in drug discovery pipelines where access to key intermediates is often limited by synthetic complexity.

Recent studies have begun to explore the biological activity of derivatives of CAS No 2229437-41-4. For example, researchers have investigated its potential as an intermediate in the synthesis of non-peptide inhibitors targeting various enzymes involved in metabolic pathways. The hydroxyl group and cyclopropyl moiety have been shown to play crucial roles in determining binding affinity and selectivity. Such findings underscore the importance of structural features in modulating molecular interactions with biological targets.

The use of computational methods has also been instrumental in understanding the behavior of CAS No 2229437-41-4 in biological systems. Molecular modeling techniques allow researchers to predict how this compound might interact with proteins or other biomolecules based on its three-dimensional structure. These predictions can guide experimental efforts by identifying potential binding sites and optimizing lead compounds before they enter more costly phases of drug development.

In conclusion,CAS No 2229437-41-4 represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as both a starting material and an active ingredient. As our understanding of molecular interactions continues to evolve,CAS No 2229437-41-4 is likely to play an increasingly important role in developing new therapeutic strategies across various disease areas.